Cas no 1806307-70-9 (3,5-Dibromo-2-fluorothiophenol)

• Product Name: 3,5-Dibromo-2-fluorothiophenol
• CAS No: 1806307-70-9
• MF: C₆H₃Br₂FS
• MW: 285.95942234993
• CID: 4978121
• Update Time: 2025-06-28

3,5-Dibromo-2-fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-fluorothiophenol

• Inchi： 1S/C6H3Br2FS/c7-3-1-4(8)6(9)5(10)2-3/h1-2,10H
• InChI Key： MFXNZEPUAWAYIB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1F)S)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 3.6
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 3,5-Dibromo-2-fluorothiophenol

Comprehensive Overview of 3,5-Dibromo-2-fluorothiophenol (CAS No. 1806307-70-9)

3,5-Dibromo-2-fluorothiophenol (CAS No. 1806307-70-9) is a halogenated aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine and fluorine substituents on a thiophenol backbone, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity in Suzuki coupling, Ullmann reactions, and other cross-coupling methodologies to construct complex heterocycles.

The growing demand for fluorinated compounds in drug discovery has heightened interest in 3,5-Dibromo-2-fluorothiophenol. Fluorination is a key strategy to enhance metabolic stability and bioavailability, aligning with trends in precision medicine and targeted therapies. This compound’s electron-withdrawing properties also make it relevant for developing OLED materials and organic semiconductors, addressing needs in renewable energy technologies.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 1806307-70-9. Purity thresholds (>98%) are often specified for industrial applications, particularly in high-throughput screening libraries. Recent patents highlight its use in kinase inhibitors and antiviral agents, reflecting its versatility in addressing global health challenges like emerging infectious diseases.

Environmental and safety considerations for 3,5-Dibromo-2-fluorothiophenol include proper handling under inert atmospheres due to its sensitivity to oxidation. While not classified as hazardous under standard regulations, its halogenated nature necessitates disposal via approved chemical waste protocols. Sustainable synthesis routes, including catalytic bromination and flow chemistry, are being explored to minimize ecological impact.

In the context of AI-driven drug design, 1806307-70-9 is frequently referenced in cheminformatics databases for its scaffold diversity. Computational models predict its potential in fragment-based drug discovery, a hot topic in personalized oncology. Suppliers often list it under categories like building blocks for medicinal chemistry or specialty fluorochemicals, catering to niche markets.

For researchers sourcing 3,5-Dibromo-2-fluorothiophenol, factors like batch-to-batch consistency and supplier reliability are paramount. Certificates of Analysis (CoA) detailing residual solvent levels and isomeric purity are increasingly demanded. The compound’s role in click chemistry applications further underscores its interdisciplinary relevance, bridging materials science and life sciences.